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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, as well as the biological significance and analytical methodologies for 19-
Hydroxytestosterone. As a key intermediate in the biosynthesis of estrogens from androgens,

19-Hydroxytestosterone is of significant interest to researchers in endocrinology,

pharmacology, and drug development. This document summarizes its known properties, details

experimental protocols for its study, and illustrates its role in biochemical pathways.

Chemical and Physical Properties
19-Hydroxytestosterone, a C19 steroid, is a hydroxylated derivative of testosterone. It is

characterized by the presence of a hydroxyl group at the 19th carbon position.
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Property Value Source

IUPAC Name

(8R,9S,10S,13S,14S,17S)-17-

hydroxy-10-

(hydroxymethyl)-13-methyl-

1,2,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phe

nanthren-3-one

--INVALID-LINK--[1]

CAS Number 2126-37-6 --INVALID-LINK--[1]

Molecular Formula C₁₉H₂₈O₃ --INVALID-LINK--[1]

Molecular Weight 304.4 g/mol --INVALID-LINK--[1]

Physical Properties
Quantitative experimental data for the melting point, boiling point, and specific solubility of 19-
Hydroxytestosterone are not readily available in the reviewed literature. However, based on

its structural similarity to testosterone, its physical properties can be inferred.

Property

19-
Hydroxytestostero
ne
(Predicted/Inferred)

Testosterone (for
comparison)

Source

Melting Point Not available 155 °C --INVALID-LINK--[2][3]

Boiling Point Not available
370.65°C (rough

estimate)
--INVALID-LINK--[3]

Water Solubility Poorly soluble 23.4 mg/L at 25 °C --INVALID-LINK--[4]

Solubility in Organic

Solvents

Soluble in ethanol,

chloroform, and other

organic solvents.

Freely soluble in

ethanol and

chloroform; soluble in

ether.

--INVALID-LINK--[4]
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Spectrum Type Key Features

¹H-NMR Data available in spectral databases.

¹³C-NMR Data available in spectral databases.

Mass Spectrometry (MS)
Characteristic fragmentation pattern available in

spectral databases.

Infrared (IR)
Characteristic peaks for hydroxyl (-OH) and

carbonyl (C=O) functional groups.

Biological Significance and Signaling Pathways
19-Hydroxytestosterone is a crucial intermediate in the aromatization pathway, the process

responsible for the biosynthesis of estrogens from androgens. This conversion is catalyzed by

the enzyme aromatase (cytochrome P450 19A1).[5][6]

Aromatization Pathway
The conversion of testosterone to estradiol involves a three-step oxidative process, with 19-
Hydroxytestosterone being the first hydroxylated intermediate.[5][6]
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Figure 1: The Aromatization Pathway of Testosterone to Estradiol.

The enzyme aromatase, encoded by the CYP19A1 gene, is a member of the cytochrome P450

superfamily.[7][8] It catalyzes three successive hydroxylations of the androgen substrate. The
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distributive nature of the enzyme allows for the release of the intermediates, 19-
hydroxytestosterone and 19-oxotestosterone, from the active site.[5]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of 19-Hydroxytestosterone, adapted from established protocols for related steroids.

Synthesis of 19-Hydroxytestosterone
This protocol describes a potential synthetic route from a commercially available precursor.

19-Hydroxyandrostenedione Protection of 19-OH group Selective reduction of 17-keto group Deprotection of 19-OH group 19-Hydroxytestosterone

Biological Sample (e.g., Serum) Liquid-Liquid Extraction Silylation (e.g., with BSTFA) Gas Chromatography Separation Mass Spectrometry Detection Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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